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Compound of Interest

Compound Name: Linalool-d5
Cat. No.: B15557794
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data, handling precautions,
and relevant experimental protocols for Linalool-d5. The information is intended to support
researchers, scientists, and professionals in the field of drug development in the safe and
effective use of this compound.

Physicochemical and Toxicological Data

The following tables summarize the key physicochemical and toxicological properties of
Linalool and its deuterated analog, Linalool-d5. Data for Linalool is often used as a proxy for
Linalool-d5 in the absence of specific data for the deuterated compound; however, any such

substitutions are clearly noted.

Table 1: Physicochemical Properties
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Property Value Source

Chemical Formula C10H13Ds0O [1]

Molecular Weight 159.28 g/mol [1]

Appearance Colorless liquid [2]
Floral, similar to bergamot and

Odor [3]
French lavender

- , 199 °C/390.2 °F @ 760

Boiling Point ) [3]
mmHg (Linalool)

Flash Point 75 °C /167 °F (Linalool) [3]

Solubility in Water 1.45 g/L @ 25°C (Linalool) [3]

Specific Gravity 0.861 (Linalool) [3]

Vapor Pressure 0.1 mbar @ 20 °C (Linalool) [3]

Table 2: Toxicological Data (Linalool)

Endpoint Value Species Route Source
Acute Oral LD50 2790 mg/kg Rat Oral [4]
Acute Dermal )

5610 mg/kg Rabbit Dermal [4]
LD50
Skin Irritation Irritant Rabbit Dermal [4]
Eye Irritation Irritant Rabbit Ocular [4]

] May cause an
Skin ) ) )
o allergic skin Human/Animal Dermal [4][5]

Sensitization i

reaction

Hazard Identification and GHS Classification
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Linalool-d5 is classified under the Globally Harmonized System of Classification and Labelling
of Chemicals (GHS) as follows:

o Flammable Liquids: Category 4[4]

 Skin Irritation: Category 2[4][5]

» Eye Irritation: Category 2A[4]

o Skin Sensitization: Category 1[5]

e Hazardous to the aquatic environment — Acute hazard: Category 3[4]

Signal Word: Warning

Hazard Statements:

H227: Combustible liquid[4]

H315: Causes skin irritation[4][5]

H317: May cause an allergic skin reaction[5]

H319: Causes serious eye irritation[4]

H402: Harmful to aquatic life[4]

Handling Precautions and Personal Protective
Equipment

Proper handling and the use of appropriate personal protective equipment (PPE) are crucial to
minimize exposure and ensure safety when working with Linalool-d5.

Engineering Controls

e Work in a well-ventilated area. Use of a chemical fume hood is recommended to control
airborne concentrations.[6]
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e Ensure eyewash stations and safety showers are readily accessible.[7]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[1][2]

o Skin Protection:
o Wear chemically resistant gloves (e.qg., nitrile rubber). Inspect gloves prior to use.[1][2]
o Wear a lab coat or other protective clothing to prevent skin contact.[2]

o Respiratory Protection: If ventilation is inadequate or for tasks with a potential for significant
inhalation exposure, use a NIOSH-approved respirator with an organic vapor cartridge.[2][8]

General Hygiene Practices
e Wash hands thoroughly after handling.[5][6]

» Do not eat, drink, or smoke in areas where Linalool-d5 is handled.[7]
 Remove contaminated clothing and wash it before reuse.[7]

Experimental Protocols

Dermal Sensitization Assessment: Human Repeated
Insult Patch Test (HRIPT)

The HRIPT is a method used to assess the skin sensitization potential of a substance in
humans. The following is a generalized protocol based on industry standards for fragrance
ingredients.[9][10]

Objective: To determine if a test substance will induce dermal sensitization under exaggerated
exposure conditions.

Methodology:

» Panelists: A panel of healthy human volunteers (typically 50-100) is recruited.
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¢ Induction Phase:

o The test substance, diluted in a suitable vehicle, is applied to the skin of the back or arm
under an occlusive patch.

o Patches are applied repeatedly to the same site for a period of three weeks (e.g., nine
applications on Mondays, Wednesdays, and Fridays).

o The site is evaluated for any skin reactions (erythema, edema) before each new patch
application.

e Rest Phase: A two-week rest period with no patch application follows the induction phase.
e Challenge Phase:

o After the rest period, a challenge patch with the test substance is applied to a new,
previously unexposed skin site.

o The challenge site is evaluated for skin reactions at 48 and 96 hours after application.

« Interpretation: A positive reaction at the challenge site, in the absence of a reaction at the
initial application site during the induction phase, is indicative of induced sensitization.

Respiratory Protection Selection Protocol

The selection of appropriate respiratory protection should follow the NIOSH Respirator
Selection Logic.[11][12]

Objective: To select a respirator that provides adequate protection against inhalation of
Linalool-d5 vapors.

Methodology:
» Hazard Identification: Identify Linalool-d5 as the respiratory hazard (organic vapor).

o Exposure Assessment: Determine or estimate the potential airborne concentration of
Linalool-d5 in the work environment.
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e Respirator Selection:

o For concentrations not exceeding the Permissible Exposure Limit (PEL) or Occupational
Exposure Limit (OEL): An air-purifying half-mask respirator with organic vapor cartridges is
typically sufficient.

o For concentrations exceeding the PEL or OEL, or for unknown concentrations: A more
protective respirator is required, such as a full-facepiece air-purifying respirator with
organic vapor cartridges, a powered air-purifying respirator (PAPR) with organic vapor
cartridges, or a supplied-air respirator.

o For Immediately Dangerous to Life or Health (IDLH) concentrations: A self-contained

breathing apparatus (SCBA) is required.

 Fit Testing: All users of tight-fitting respirators must undergo and pass a qualitative or

guantitative fit test before use.

e Training and Maintenance: Users must be trained on the proper use, limitations, and
maintenance of the selected respirator.

Metabolic Pathway of Linalool

Linalool undergoes biotransformation in the body, primarily through oxidation reactions
catalyzed by cytochrome P450 enzymes in the liver.[3][13] The metabolic pathway involves the
formation of several more polar metabolites that can be more readily excreted.

CYP450
5 (Oxidation) g Oxidation g : Oxidation g . Conjugation Conjugated Metabolites
Linalool =>| 8-Hydroxylinalool >{ 8-Oxolinalool |———————>| 8-Carboxylinalool (@S, D)

Click to download full resolution via product page

Figure 1. Simplified metabolic pathway of Linalool in mammals.

This guide provides a foundational understanding of the safety and handling considerations for
Linalool-d5. It is imperative that researchers and laboratory personnel consult the specific
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Safety Data Sheet (SDS) provided by the manufacturer for the most current and detailed
information and adhere to all institutional and regulatory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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